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Compound of Interest

Compound Name: CGP71683 hydrochloride

Cat. No.: B606631

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the preparation of stock solutions of
CGP71683 hydrochloride, a potent and highly selective non-peptide antagonist of the
Neuropeptide Y (NPY) Y5 receptor.[1][2] Proper preparation of stock solutions is critical for
ensuring experimental reproducibility and accuracy. This document outlines the chemical and
physical properties of CGP71683 hydrochloride, provides protocols for preparing solutions for
both in vitro and in vivo applications, and includes essential information on storage and
handling. Additionally, a summary of the NPY Y5 receptor signaling pathway is provided to offer
context for the mechanism of action of this antagonist.

Chemical and Physical Properties

CGP71683 hydrochloride is a white to off-white solid. It is crucial to refer to the batch-specific
molecular weight provided on the product's certificate of analysis for precise calculations.[2]
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Property Value Reference
Molecular Weight 512.07 g/mol [1112]
Formula C26H29Ns02S-HCI [1][2]

CAS Number 192322-50-2 [1][2]

Purity >98% (HPLC) [2]

Storage (Solid) Store at +4°C or -20°C [1][2]13]

Solubility Data

CGP71683 hydrochloride exhibits poor solubility in aqueous solutions but is soluble in organic
solvents such as Dimethyl Sulfoxide (DMSOQ).[3] For in vivo studies, specific formulations with
co-solvents are required.

Solvent Maximum Concentration Reference
DMSO 100 mM (51.21 mg/mL) [1][2]
Water Insoluble [3]

Ethanol Insoluble [3]

10% DMSO, 40% PEG300,

) > 2.67 mg/mL (5.21 mM) [1]
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-
) ) >2.67 mg/mL (5.21 mM) [1]
B-CD in Saline)
10% DMSO, 90% Corn Oil > 2.67 mg/mL (5.21 mM) [1]

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution (for in
vitro use)

This protocol describes the preparation of a high-concentration stock solution in DMSO, which
can be further diluted in agueous media for cell-based assays.
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Materials:

e CGP71683 hydrochloride powder

e Anhydrous/molecular sieve-dried DMSO

o Sterile, amber, polypropylene or glass vials
o Calibrated pipettes

» Vortex mixer

e Sonicator (optional)

Procedure:

» Weighing: Accurately weigh the desired amount of CGP71683 hydrochloride powder in a
sterile vial. To minimize handling of small quantities, it is advisable to prepare a larger stock
volume (e.g., 1 mL or more).

o Solvent Addition: Add the calculated volume of DMSO to the vial. For example, to prepare 1
mL of a 100 mM solution, add 1 mL of DMSO to 51.21 mg of CGP71683 hydrochloride
(adjusting for the batch-specific molecular weight).

 Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If precipitation occurs, gentle warming and/or sonication can aid in dissolution.[1]

o Storage: Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
up to six months.[1]

Preparation of a Formulation for in vivo Administration

This protocol provides an example of preparing a solution suitable for intraperitoneal (i.p.)
injection in animal models. This formulation uses a combination of solvents to enhance
solubility and bioavailability.

Materials:
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100 mM CGP71683 hydrochloride in DMSO (prepared as in section 3.1)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NacCl)

Sterile tubes and syringes
Procedure:

e Solvent Preparation: Prepare a fresh solvent mixture. For a final solution with 10% DMSO,
40% PEG300, 5% Tween-80, and 45% Saline, the components should be added
sequentially.

e Mixing: To prepare 1 mL of the final formulation, add the following in order, ensuring the
solution is mixed thoroughly after each addition:

o

100 pL of the 100 mM CGP71683 hydrochloride DMSO stock.

[¢]

400 pL of PEG300.

[¢]

50 pL of Tween-80.

[e]

450 L of sterile saline.

e Final Solution: The resulting solution will have a CGP71683 hydrochloride concentration of
10 mM. This solution should be clear. If precipitation is observed, the formulation may not be
suitable. It is recommended to prepare this formulation fresh before each experiment.

Experimental Workflow and Signaling Pathway
Diagrams
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CGP71683 Hydrochloride Stock Solution Preparation Workflow
1. Weigh CGP71683
hydrochloride powder

(2. Add anhydrous DMSO)

3. Vortex/sonicate to
completely dissolve
(4. Aliquot into single-use vials)

y

( )

Click to download full resolution via product page

Caption: Experimental workflow for preparing a CGP71683 hydrochloride stock solution.
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Simplified NPY Y5 Receptor Signaling and Inhibition by CGP71683

Neuropeptide Y (NPY) <>
/
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/
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Click to download full resolution via product page

Caption: Simplified NPY Y5 receptor signaling pathway and its inhibition by CGP71683.

Mechanism of Action

CGP71683 hydrochloride is a competitive antagonist of the NPY Y5 receptor with a Ki of 1.3
nM.[1] It displays over 1000-fold selectivity for the Y5 receptor over Y1, Y2, and Y4 receptors.
[2] The NPY Y5 receptor is a G-protein coupled receptor (GPCR) that, upon activation by NPY,
couples to Gi proteins. This leads to the inhibition of adenylyl cyclase and a subsequent
decrease in intracellular cyclic AMP (CAMP) levels.[4] Activation of the Y5 receptor has also
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been shown to stimulate the MAPK/ERK and RhoA signaling pathways, which are involved in
cell growth, proliferation, and motility.[5][6] By blocking the binding of NPY to the Y5 receptor,
CGP71683 hydrochloride effectively inhibits these downstream signaling events. This makes
it a valuable tool for studying the physiological and pathological roles of the NPY Y5 receptor,
particularly in areas such as appetite regulation and cancer research.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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